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Introduction

Valeriotriate B is a naturally occurring iridoid compound isolated from plants of the Valeriana
genus, commonly known as valerian. Iridoids are a class of monoterpenoids that exhibit a wide
range of biological activities and have garnered interest in the scientific community for their
potential therapeutic applications. This technical guide provides a comprehensive overview of
the chemical structure, physicochemical properties, and currently available data on
Valeriotriate B.

Chemical Structure and Physicochemical Properties

Valeriotriate B is classified as a monoethenoid-type iridoid. Its chemical identity is established
by its unique molecular formula, weight, and systematic IUPAC name. While a definitive 2D
structural image is not widely available in public chemical databases, its structure can be
inferred from its IUPAC name and SMILES notation.

Table 1: Physicochemical Properties of Valeriotriate B
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Property Value Source
CAS Number 862255-64-9 [11[2]
Molecular Formula C27H42012 [1]
Molecular Weight 558.62 g/mol [1]

[(1S,4aR,6S,7S,7aS)-7-
(acetyloxymethyl)-4a,6,7-
trihydroxy-1-(3-

IUPAC Name methylbutanoyloxy)-1,5,6,7a-
tetrahydrocyclopenta|c]pyran-
4-ylimethyl 3-methyl-2-(3-

methylbutanoyloxy)butanoate

CC(C)CC(=0)0C1C2C(CC(C2
(COC(=0)C)0)0)

SMILES
(C(=CO1)CcoCc(=0)C(Cc(Cc)C)o
C(=0)CcC(C)C)O
Physical Description 0]]
Predicted Boiling Point 631.5+55.0 °C [3]
Predicted Density 1.26 £ 0.1 g/cm3 [3]

Experimental Data

Detailed experimental protocols for the isolation, synthesis, and biological analysis of
Valeriotriate B are not extensively documented in readily accessible scientific literature. The
primary source identifying Valeriotriate B is a review on the chemical constituents of Valeriana
species[4]. Further investigation into the cited literature within this review would be necessary
to uncover the original isolation and characterization data, including spectroscopic
measurements.

At present, specific tH-NMR and 13C-NMR spectroscopic data for Valeriotriate B has not been

found in the public domain.

Biological Activity and Signaling Pathways
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There is currently a significant lack of information regarding the specific biological activities and
mechanisms of action of Valeriotriate B. While the broader class of valepotriates, to which
Valeriotriate B belongs, has been investigated for sedative, anxiolytic, and cytotoxic effects,
these activities have not been specifically attributed to or quantified for Valeriotriate B in
published research[1].

Consequently, there is no available information on any signaling pathways that may be
modulated by Valeriotriate B.

Logical Workflow for Further Research

To address the current knowledge gaps surrounding Valeriotriate B, a structured research
approach is necessary. The following diagram outlines a logical workflow for future
investigation.
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Caption: A logical workflow for the comprehensive study of Valeriotriate B.

Conclusion

Valeriotriate B remains a poorly characterized natural product. While its basic chemical
identity has been established, there is a notable absence of detailed experimental data,
including its definitive chemical structure, spectroscopic properties, and biological activity. The
information presented in this guide summarizes the current extent of public knowledge and
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highlights the significant opportunities for further research into this compound. Future studies,
following the proposed workflow, are essential to unlock the potential therapeutic value of
Valeriotriate B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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